Cas no 65277-42-1 (Ketoconazole)

Ketoconazole is an antifungal agent that exhibits broad-spectrum activity against dermatophytes, yeasts, and molds. Its key advantages include potent inhibition of fungal enzymes, excellent water solubility, and a wide therapeutic index, making it suitable for various topical and systemic applications in the treatment of fungal infections.
Ketoconazole structure
Ketoconazole structure
Product Name:Ketoconazole
CAS No:65277-42-1
MF:C26H28Cl2N4O4
MW:531.430924415588
MDL:MFCD00058579
CID:58305
PubChem ID:47576
Update Time:2025-07-15

Ketoconazole Chemical and Physical Properties

Names and Identifiers

    • ketoconazole
    • cis-1-acetyl-4-(4-((2-(2,4-dichlorophenyl)-2-(1h-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazine
    • R41400
    • (¡À)-Ketoconazol
    • (±)-Ketoconazole
    • 1-(4-(4-(((2R,4S)-2-((1H-Imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone
    • KETOCANAZOLE
    • Ketoconazole solution
    • Brizoral
    • Fitonal
    • fungarest
    • fungoral
    • ketoderm
    • kw-1414
    • nizoral
    • Nizral
    • Onofin K
    • (±)-cis-1-Acetyl-4-(4-[(2-[2,4-dichlorophenyl]-2-[1H-imidazol-1-ylmethyl]-1,3-dioxolan-4-yl)-methoxy]phenyl)piperazine
    • (±)-cis-1-Acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine
    • 酮康唑
    • Extina
    • Xolegel
    • Kuric
    • (+)-Ketoconazole
    • (2R,4S)-ketoconazole
    • Ketoconazol
    • C26H28Cl2N4O4
    • CPD000058460
    • Ketoconazolum
    • SMR000058460
    • MLS001146934
    • MLS000069784
    • 1-acetyl-4-(4-{[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
    • DSSTox_CID_9879
    • DSSTox_RID_78829
    • DSSTox_GSID_29879
    • 1-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(imidazol-1
    • R 41400
    • Ketoconazole
    • MDL: MFCD00058579
    • Inchi: 1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26?/m0/s1
    • InChI Key: XMAYWYJOQHXEEK-ZZHFZYNASA-N
    • SMILES: ClC1C=C(C=CC=1C1(CN2C=NC=C2)OC[C@H](COC2C=CC(=CC=2)N2CCN(C(C)=O)CC2)O1)Cl

Computed Properties

  • Exact Mass: 530.14900
  • Monoisotopic Mass: 533.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 69.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4046 (rough estimate)
  • Melting Point: 148.0 to 152.0 deg-C
  • Boiling Point: 753.4±60.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: -10.5 ° (C=0.4, CHCl3)
  • Solubility: methanol: soluble50mg/mL
  • Water Partition Coefficient: Soluble in DMSO, ethanol, chloroform, water, and methanol.
  • PSA: 69.06000
  • LogP: 4.20870
  • Solubility: Insoluble in water
  • Sensitiveness: Sensitive to heat
  • Merck: 5302
  • Optical Activity: [α]20/D -1 to 1°, c = 4 in methanol
  • Color/Form: 2.0 mg/mL in methanol
  • Vapor Pressure: 0.0 ± 2.5 mmHg at 25 ° C

Ketoconazole Security Information

  • Symbol: GHS06 GHS08 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301-H360F-H373-H410
  • Warning Statement: P201-P273-P301 + P310-P308 + P313-P501
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 60-25-48/22-50/53
  • Safety Instruction: S36-S45
  • RTECS:TK7912300
  • Hazardous Material Identification: T
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R25
  • HazardClass:6.1
  • PackingGroup:III
  • Toxicity:LD50 in mice, rats, guinea pigs, dogs (mg/kg): 44, 86, 28, 49 i.v.; 702, 227, 202, 780 orally (Heel)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Packing Group:III
  • Hazard Level:6.1(b)

Ketoconazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ketoconazole Pricemore >>

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TK9739-25g
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Ketoconazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:65277-42-1)Ketoconazole
Order Number:LE1342;LE13275
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:65277-42-1)Ketoconazole
Order Number:JH207
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Ketoconazole Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Additional information on Ketoconazole

Ketoconazole (65277-42-1): Chemical Structure and Pharmacological Properties

Ketoconazole (CAS No. 65277-42-1) is a synthetic imidazole antifungal agent widely used in the treatment of systemic and topical fungal infections. Its chemical structure features a piperazine ring and a dichlorophenyl group, which contribute to its broad-spectrum antifungal activity. The compound works by inhibiting the synthesis of ergosterol, a critical component of fungal cell membranes, through the blockade of cytochrome P450-dependent 14α-demethylase. This mechanism not only disrupts membrane integrity but also enhances its efficacy against Candida, Dermatophytes, and other pathogenic fungi. Recent pharmacological studies highlight its potential off-label uses, including applications in Cushing's syndrome and prostate cancer, due to its adrenal steroidogenesis inhibition. Researchers are also exploring its synergy with other antifungals to combat drug-resistant strains, a topic of high interest in modern antimicrobial stewardship programs.

Ketoconazole (65277-42-1): Clinical Applications and Patient Safety

Clinically, Ketoconazole (65277-42-1) is prescribed for conditions like tinea versicolor, oral thrush, and chronic mucocutaneous candidiasis. However, its systemic use has declined due to hepatotoxicity risks, prompting regulatory agencies like the FDA to issue black box warnings. Current research focuses on optimizing topical formulations (e.g., shampoos, creams) to minimize systemic absorption while maintaining efficacy. Patient safety concerns have spurred investigations into therapeutic drug monitoring and genetic polymorphisms affecting metabolism, particularly CYP3A4 interactions. These advancements align with the growing demand for personalized medicine in antifungal therapy, addressing both efficacy and adverse event management.

Ketoconazole (65277-42-1): Drug Resistance and Future Research Directions

The rise of azole-resistant fungal pathogens has reignited interest in Ketoconazole (65277-42-1) as a scaffold for novel derivatives. Scientists are employing structure-activity relationship (SAR) studies to modify its core structure, aiming to overcome resistance mechanisms like efflux pump overexpression. Additionally, nanotechnology-based delivery systems (e.g., liposomes, polymeric nanoparticles) are being tested to enhance bioavailability and reduce toxicity. Collaborative efforts between academia and pharmaceutical companies are critical to addressing unmet needs in invasive fungal infections, particularly among immunocompromised populations. These innovations position Ketoconazole as a key player in the One Health initiative against global antifungal resistance.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:65277-42-1)Ketoconazole
LE1342;LE13275
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Shanghai Jinhuan Chemical CO., LTD.
(CAS:65277-42-1)Ketoconazole
JH207
Purity:98.00%
Quantity:25kg
Price ($):Inquiry
Email